Cas no 1948-33-0 (tert-Butylhydroquinone)

tert-Butylhydroquinone Properties

Names and Identifiers

• tert-Butylhydroquinone
• 1-T-BUTYL-1,4-DIHYDROXYBENZENE
• 2-(1,1-Dimethylethyl)-1,4-benzenediol
• 2-T-BUTYLHYDROQUINONE
• 2-TERT-BUTYL-1,4-BENZENEDIOL
• 2-TERT-BUTYL-1,4-DIHYDROXYBENZENE
• 2-tert-butylhydroquinone
• Butylhydroquinone
• MONO-TERT-BUTYLHYDROQUINONE
• TBHQ
• T-BUTYLHYDROQUINONE
• TERTIARY BUTYL HYDROQUINONE
• 1-dimethylethyl)-4-benzenediol(1
• 2-(1,1-dimethylethyl)-4-benzenediol
• 2-t-Butyl-1,4-benzenediol
• 2-tert-butylhydroquinen
• 2-tetrabutyl-1,4-dihydroxybenzene
• 4-Benzenediol,2-(1,1-dimethylethyl)-1
• banox20ba
• tert-Butylhydroquinone (TBHQ)
• 2-tert-butylbenzene-1,4-diol
• tert-Butylhydroquinon
• tert-Butylhydroquinone, Comet assay grade
• 2-tert-butyl-hydroquinone
• Hydroquinone,tert-butyl
• MTBHQ
• NSC 4972
• 0.0025
• Sustane
• TBHQ,FCC
• tenoxtbhq
• TERTIARYBHQ
• Tenox tbhq
• Tertiary butylhydroquinone
• t-Butyl hydroquinone
• tert-Butyl-1,4-benzenediol
• Mono-tertiarybutylhydroquinone
• Hydroquinone, tert-butyl-
• Banox 20BA
• 1,4-Benzenediol, 2-(1,1-dimethylethyl)-
• tertiary-Butylhydroquinone
• 2-tert-Butyl(1,4)hydroquinone
• 2-(tert-butyl)benzene-1,4-diol
• 2-
• EC 217-752-2
• NCGC00013051-04
• 2-(1,1-DIMETHYLETHYL)HYDROQUINONE
• NCGC00013051-09
• NSC4972
• 1948-33-0
• NCIStruc2_000017
• NCI60_004196
• EN300-120878
• Eastman MTBHQ
• AC-10579
• INS-319
• Tox21_300081
• Butylhydroquinone; TBHQ; 2-tert-Butylhydroquinone; 2-(1,1-Dimethylethyl)-1,4-benzenediol
• NCGC00013051-06
• T-BUTYLHYDROQUINONE [HSDB]
• CAS-1948-33-0
• NCGC00013051
• INS NO.319
• tert-butyl hydroquinone
• KUC109743N
• NCGC00013051-05
• Tenox TBHO
• 2-t-butyl hydroquinone
• DB-019879
• s4990
• BUTYLHYDROQUINONE,TERT-
• Tenox TBHQTBHQ
• HSDB 838
• NCGC00013051-08
• MLS002222348
• HYDROQUINONE,TERTIARY BUTYL [VANDF]
• NCGC00090788-03
• tert-Butylhydroquinone, analytical standard
• 2-(tert-Butyl)benzene-1,4-diol(may occur to produce black solid)
• SY001798
• E-319
• TERTIARY BUTYLHYDROQUINONE (MART.)
• C12674942B
• 2-tert-butyl-1,4-dihydroxybenzene
• SCHEMBL26745
• 2-(1,1-Dimethylethyl)-1,4-benzenediol, 9CI
• THBQ
• TERT-BUTYLHYDROQUINONE [II]
• NCI4972
• HY-100489
• HYDROQUINONE,TERTIARY BUTYL
• Butylhydroquinone, tert-
• BS-15862
• 2-(tert-Butyl)-p-hydroquinone
• monotertiary butyl hydroquinone
• D70420
• Tox21_110007
• TERTIARY BUTYLHYDROQUINONE [MART.]
• Hydroquinone, t-butyl-
• CCRIS 1447
• NCIStruc1_000241
• AI3-61039
• NCGC00090788-02
• tert-Butylhydroquinone, 97%
• Butylhydroquinone, t-
• AKOS003627061
• CS-5774
• NCGC00013051-07
• Tox21_202309
• NCGC00013051-01
• UNII-C12674942B
• tert-butyl-hydroquinone
• CHEMBL242080
• E319
• 2-(1,1-dimethylethyl)benzene-1,4-diol
• 2-TERT-BUTYL-1,4-HYDROQUINONE
• EINECS 217-752-2
• NCGC00259858-01
• CCG-37948
• Q662443
• TBHQ [FCC]
• NCGC00090788-01
• Tenox 20
• NSC-4972
• NCGC00013051-10
• F0001-0696
• SMR001253806
• 2-tertiary-butylhydroquinone
• Z1255402624
• 2-t-Butylhydroquinone
• 2-tert-Butyl-1,4-benzenediol
• Tenox TBHQ
• 1,4-dihydroxy-2-tert-butylbenzene
• B0833
• KSC-241-078-1
• BRD-K36452089-001-02-6
• 1,4-Benzenediol (1,1-dimethylethyl)-
• STK372011
• W-107698
• t-butyl-hydroquinone
• NS00010294
• NCGC00254178-01
• DTXSID6020220
• tert.-butyl hydroquinone
• MFCD00002344
• BRN 0637923
• NCGC00090788-04
• TERT-BUTYLHYDROQUINONE (II)
• BDBM50065387
• NCGC00013051-03
• Tox21_110006
• t-BHQ
• Sustane TBHQ
• CHEBI:78886
• NCGC00013051-02
• DTXCID60220
• BRD-K36452089-001-01-8
• tert-Butylhydrochinone
• Mono-tert-butylhydroquinone
• DB07726
• EYK
• WLN: QR DQ BX1&1&1
• +Expand

• MDL： MFCD00002344
• InChIKey： BGNXCDMCOKJUMV-UHFFFAOYSA-N
• Inchi： 1S/C10H14O2/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6,11-12H,1-3H3
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[H]
• BRN： 637923

Computed Properties

• Exact Mass: 166.09900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 166.09938
• Heavy Atom Count: 12
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 40.5
• Isotope Atom Count: 0

Experimental Properties

• LogP: 2.39530
• PSA: 40.46000
• Refractive Index: 1.4859 (estimate)
• Water Partition Coefficient: Slightly soluble in water(10g/L).
• Boiling Point: 273 ºC
• Melting Point: 127-129 °C (lit.)
• Flash Point: Fahrenheit: 339.8 ° f < br / > Celsius: 171 ° C < br / >
• Color/Form: White to light gray crystalline or crystalline powder
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
• Solubility: Soluble in ethanol, isopropanol, ethyl acetate, ether, vegetable oil and lard, but not miscible with water.
• Sensitiveness: Sensitive to humidity
• Density: 295

tert-Butylhydroquinone Security Information

• Symbol: GHS07
• RTECS：MX4375000
• WGK Germany：3
• Safety Instruction： S26-S36-S28A
• Packing Group：III
• Risk Phrases：R22
• Hazard Level：9
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN3077
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：9

tert-Butylhydroquinone Customs Data

• HS CODE：29072900
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether